![molecular formula C9H6BrNO2S B1392423 Methyl 6-bromobenzo[d]thiazole-2-carboxylate CAS No. 1187928-41-1](/img/structure/B1392423.png)
Methyl 6-bromobenzo[d]thiazole-2-carboxylate
Overview
Description
“Methyl 6-bromobenzo[d]thiazole-2-carboxylate” is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It is also known as "methyl 6-bromo-1,3-benzothiazole-2-carboxylate" .
Molecular Structure Analysis
The InChI code for “Methyl 6-bromobenzo[d]thiazole-2-carboxylate” is1S/C9H6BrNO2S/c1-13-9(12)8-11-6-3-2-5(10)4-7(6)14-8/h2-4H,1H3 . This indicates the molecular structure of the compound. Physical And Chemical Properties Analysis
“Methyl 6-bromobenzo[d]thiazole-2-carboxylate” has a molecular weight of 272.12 . It is a solid at room temperature . The compound has a high gastrointestinal absorption and is BBB permeant . It is soluble with a solubility of 0.0324 mg/ml .Scientific Research Applications
Methyl 6-bromobenzo[d]thiazole-2-carboxylate: A Comprehensive Analysis of Scientific Research Applications
1. Biochemical Reagent in Life Science Research Methyl 6-bromobenzo[d]thiazole-2-carboxylate is utilized as a biochemical reagent, serving as a biological material or organic compound in life science-related research. It plays a role in various biochemical assays and experimental setups .
Quorum Sensing Inhibition: This compound has potential applications in the discovery of novel quorum sensing inhibitors. Quorum sensing is a system of stimuli and response correlated to population density, which is crucial in microbial communication. Inhibitors of this system are sought after for their potential to prevent bacterial infections without relying on antibiotics .
Analgesic and Anti-inflammatory Activities: Thiazole derivatives, including those related to Methyl 6-bromobenzo[d]thiazole-2-carboxylate, have been tested for significant analgesic and anti-inflammatory activities. These properties are valuable for the development of new pain relief and anti-inflammatory medications .
Antitumor and Cytotoxic Activity: Some thiazole compounds have demonstrated potent effects on human tumor cell lines, including prostate cancer. Research into Methyl 6-bromobenzo[d]thiazole-2-carboxylate could extend into exploring its antitumor and cytotoxic potential .
Diuretic Activity: Thiazole compounds have also been screened for diuretic activity, which is the ability to promote diuresis, the increased production of urine. This is relevant in the treatment of conditions like hypertension and certain types of edema .
Computational Chemistry and Molecular Modeling: Methyl 6-bromobenzo[d]thiazole-2-carboxylate information, including NMR, HPLC, LC-MS, UPLC data, is used in computational chemistry for molecular modeling. Programs like Amber, GROMACS, Avogadro, Pymol, Chimera, Blender, and VMD utilize this data for simulation visualizations that are crucial in drug design and other molecular sciences .
Chemsrc - 化源网 RSC Publishing Medicinal Chemistry Research - Springer Ambeed
Safety and Hazards
properties
IUPAC Name |
methyl 6-bromo-1,3-benzothiazole-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6BrNO2S/c1-13-9(12)8-11-6-3-2-5(10)4-7(6)14-8/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YYRMISDDHIOACX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NC2=C(S1)C=C(C=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6BrNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00696265 |
Source
|
| Record name | Methyl 6-bromo-1,3-benzothiazole-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00696265 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 6-bromobenzo[d]thiazole-2-carboxylate | |
CAS RN |
1187928-41-1 |
Source
|
| Record name | Methyl 6-bromo-1,3-benzothiazole-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00696265 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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